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molecular formula C9H8ClNO B8515045 6-Chloro-3-methyl-1,3-dihydro-indol-2-one

6-Chloro-3-methyl-1,3-dihydro-indol-2-one

Cat. No. B8515045
M. Wt: 181.62 g/mol
InChI Key: QOXVTAOGHFFSPG-UHFFFAOYSA-N
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Patent
US09018214B2

Procedure details

BuLi (2.2 M in cyclohexane, 22 mL, 48 mmol) was added dropwise at −78° C. to a solution of 6-chloro-1,3-dihydro-indol-2-one (4 g, 24 mmol) and TMEDA (11.2 mL, 79 mmol) in THF (100 mL) under N2. The solution was stirred for 30 minutes at the same temperature and then MeI (2.2 mL, 36 mmol) was added. The reaction mixture was warmed to −20° C. and stirred at this temperature for 1.5 h. The reaction was quenched with saturated aqueous NH4Cl and extracted with EtOAc. The organic phase was dried over MgSO4, filtered and concentrated in vacuo. Chromatography gave the title compound (2.7 g) as a pale pink solid. MS: [M+H]+=182.
Name
BuLi
Quantity
22 mL
Type
reactant
Reaction Step One
Name
6-chloro-1,3-dihydro-indol-2-one
Quantity
4 g
Type
reactant
Reaction Step One
Name
TMEDA
Quantity
11.2 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
MeI
Quantity
2.2 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Li][CH2:2]CCC.[Cl:6][C:7]1[CH:15]=[C:14]2[C:10]([CH2:11][C:12](=[O:16])[NH:13]2)=[CH:9][CH:8]=1.CN(CCN(C)C)C.CI>C1COCC1>[Cl:6][C:7]1[CH:15]=[C:14]2[C:10]([CH:11]([CH3:2])[C:12](=[O:16])[NH:13]2)=[CH:9][CH:8]=1

Inputs

Step One
Name
BuLi
Quantity
22 mL
Type
reactant
Smiles
[Li]CCCC
Name
6-chloro-1,3-dihydro-indol-2-one
Quantity
4 g
Type
reactant
Smiles
ClC1=CC=C2CC(NC2=C1)=O
Name
TMEDA
Quantity
11.2 mL
Type
reactant
Smiles
CN(C)CCN(C)C
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
MeI
Quantity
2.2 mL
Type
reactant
Smiles
CI

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-20 °C
Stirring
Type
CUSTOM
Details
The solution was stirred for 30 minutes at the same temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirred at this temperature for 1.5 h
Duration
1.5 h
CUSTOM
Type
CUSTOM
Details
The reaction was quenched with saturated aqueous NH4Cl
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
ClC1=CC=C2C(C(NC2=C1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.7 g
YIELD: CALCULATEDPERCENTYIELD 61.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.